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Abstract

Fumaric acid, a ubiquitous intermediate in cellular metabolism, possesses a distinct
stereochemistry that dictates its biological activity and significance. As the trans-isomer of
butenedioic acid, its rigid, planar structure is crucial for its role in the Krebs cycle, where it is
reversibly hydrated to L-malate by the enzyme fumarase. Beyond its fundamental role in
energy production, fumarate has emerged as a critical signaling molecule and oncometabolite.
Aberrant accumulation of fumarate, due to genetic mutations in the fumarate hydratase (FH)
gene, is a hallmark of Hereditary Leiomyomatosis and Renal Cell Cancer (HLRCC). This
accumulation leads to the disruption of key cellular pathways, including the hypoxia-inducible
factor (HIF) signaling cascade and the Keap1-Nrf2 antioxidant response pathway. This
technical guide provides an in-depth exploration of the stereochemical properties of fumaric
acid, its multifaceted biological roles, and the experimental methodologies used to investigate
its function.

Stereochemistry of Fumaric Acid

Fumaric acid and its cis-isomer, maleic acid, are classic examples of geometric isomerism.
The presence of a carbon-carbon double bond restricts rotation, leading to two distinct spatial
arrangements of the carboxyl groups.

1.1. trans-Configuration and its Physicochemical Consequences
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Fumaric acid adopts the trans-configuration, with the two carboxylic acid groups positioned on
opposite sides of the double bond. This arrangement results in a more stable, linear, and less
sterically hindered molecule compared to maleic acid.[1] The key physicochemical properties
stemming from its stereochemistry are summarized in Table 1. The higher melting point and
lower solubility in water of fumaric acid compared to maleic acid are direct consequences of
its more efficient crystal packing and lower polarity.[1][2]

Table 1: Physicochemical Properties of Fumaric Acid and Maleic Acid

Fumaric Acid

Property Maleic Acid (cis) Reference(s)
(trans)

Molecular Formula CaHaOa4 CaHaOa4 [1]

Molar Mass 116.07 g/mol 116.07 g/mol [2]

Melting Point 287 °C (decomposes) 135 °C

Solubility in Water (25

) 6.3 g/L More water-soluble

Solubility in Ethanol

(30°C) 57.6 g/L -

pKal 3.03-3.05 1.91-1.94

pKa2 4,44 - 4.49 6.22 - 6.33

C=C Bond Length ~1.35 A -

C-C Bond Length ~1.47 A -

C=0 Bond Length ~1.22 A -

C-O Bond Length ~1.29 A -

C=C-C Bond Angle ~124.1° -

Biological Significance of Fumaric Acid

The rigid trans-structure of fumarate is essential for its recognition by and interaction with
specific enzymes, dictating its central role in cellular metabolism and signaling.
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2.1. The Krebs Cycle

In the mitochondrial matrix, fumarate is a key intermediate in the Krebs (or tricarboxylic acid,
TCA) cycle. It is formed from the oxidation of succinate by succinate dehydrogenase (Complex
Il of the electron transport chain) and is subsequently hydrated to L-malate by the enzyme
fumarase. This stereospecific reaction, which involves the trans-addition of water across the
double bond, is critical for the continued operation of the cycle and the generation of cellular
energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Stereochemistry and Biological Significance of
Fumaric Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769037#stereochemistry-of-fumaric-acid-and-its-
biological-significance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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